Cas no 1246812-28-1 (6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate)

• Product Name: 6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate
• CAS No: 1246812-28-1
• MF: C₁₉H₃₅FN₃O₅PS
• MW: 467.53546833992
• CID: 4553028
• Update Time: 2025-09-28

6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate Chemical and Physical Properties

Names and Identifiers

• 6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate
• 6-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]hexyl Phosphorofluoridic Acid 1-Methylethyl-d7 Ester Hemihydrate
• FP-Biotin-d7

• Inchi： 1S/C19H35FN3O5PS/c1-14(2)28-29(20,26)27-12-8-4-3-7-11-21-17(24)10-6-5-9-16-18-15(13-30-16)22-19(25)23-18/h14-16,18H,3-13H2,1-2H3,(H,21,24)(H2,22,23,25)/t15?,16-,18?,29?/m0/s1
• InChI Key： KDPHOPZAOAVYRV-AWCOPICESA-N
• SMILES： N1C(=O)NC2[C@H](CCCCC(=O)NCCCCCCOP(F)(OC(C)C)=O)SCC21

6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate

Comprehensive Overview of 6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate (CAS No. 1246812-28-1)

6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate (CAS No. 1246812-28-1) is a specialized deuterated biotinylated compound widely used in biochemical and pharmaceutical research. This compound integrates a phosphorofluoridate moiety with a biotin tag, making it invaluable for targeted studies involving enzyme inhibition, protein labeling, and proteomics. Its unique isotopic labeling (Isopropyl-d7) enhances its utility in mass spectrometry and NMR-based analyses, addressing critical challenges in modern drug discovery and biomarker identification.

The molecular structure of 6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate features a hexyl linker conjugated to biotin, ensuring optimal binding affinity for streptavidin-based assays. Researchers leverage this property for activity-based protein profiling (ABPP), a cutting-edge technique to map enzyme function in complex biological systems. With the growing demand for precision medicine, this compound has gained traction in studies targeting cancer therapeutics and neurodegenerative diseases, where enzyme dysregulation plays a pivotal role.

One of the standout features of this compound is its hemihydrate form, which ensures stability during storage and handling. The deuterated isopropyl group (Isopropyl-d7) minimizes background interference in isotopic tracing experiments, a feature highly sought after in metabolic pathway analysis. Recent publications highlight its role in elucidating kinase signaling networks, a hot topic in AI-driven drug design platforms that prioritize data accuracy.

From a synthetic chemistry perspective, 6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate exemplifies advancements in isotope-labeled probe design. Its application extends to covalent inhibitor development, particularly for serine hydrolases—a class of enzymes implicated in inflammatory disorders. The biotin tag enables rapid pull-down and identification of target proteins, streamlining workflows in high-throughput screening (HTS).

The market for deuterated biochemical tools like this compound is expanding, driven by trends in personalized therapeutics and proteomic research. Analysts note increased procurement by CROs (Contract Research Organizations) focusing on kinome-wide profiling. Furthermore, its compatibility with LC-MS/MS platforms aligns with the industry shift toward multi-omics integration, a frequently searched topic in scientific databases.

In summary, 6-N-Biotinylaminohexyl Isopropyl-d7 Phosphorofluoridate, Hemihydrate (CAS No. 1246812-28-1) bridges gaps between chemical biology and translational medicine. Its design caters to contemporary needs such as target engagement validation and off-target effect minimization—key concerns in preclinical drug development. As research continues to emphasize mechanistic toxicology, this compound’s role is poised to grow, reinforcing its status as a cornerstone reagent in life sciences.